Bis(boranylidyne)rhenium
Description
“Bis(boranylidyne)rhenium” is a compound of rhenium and boron . It is also known as Rhenium Diboride . The chemical formula for this compound is ReB2 . The IUPAC name for this compound is this compound .
Chemical Reactions Analysis
Rhenium complexes have been reported to catalyze various types of reactions, including olefin oxidation, olefin metathesis, arene oxidation, aldehyde olefination, Baeyer–Villiger oxidation, and metal carbonyl oxidation .Physical And Chemical Properties Analysis
Rhenium has unique physical and chemical properties . It is a transition metal and is less reactive than the typical metals but more reactive than the less typical metals . Rhenium reacts with silicon, boron, and phosphorus at elevated temperature to form silicides, borides, and phosphides .Safety and Hazards
“Bis(boranylidyne)rhenium” has certain safety and hazard considerations. It has been classified with the signal word “Warning” and hazard statements H315-H319-H335 . Precautionary measures include avoiding breathing fumes, mists, vapors, or spray, wearing protective gloves, clothing, and eye protection, and following proper disposal methods .
properties
CAS RN |
12355-99-6 |
|---|---|
Molecular Formula |
B2Re |
Molecular Weight |
207.83 g/mol |
IUPAC Name |
bis(boranylidyne)rhenium |
InChI |
InChI=1S/2B.Re |
InChI Key |
OLXPHXSOQYDZNT-UHFFFAOYSA-N |
SMILES |
[B].[B].[Re] |
Canonical SMILES |
B#[Re]#B |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-Bromobicyclo[2.2.1]heptane](/img/structure/B82479.png)
